(1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R)-tetrahydro-4,6-dioxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl 2,2-Dimethylbutanoate

• Molecular Formula: C25H36O5
• Molecular Weight: 416.5 g/mol
• IUPAC Name: [(1S,3R,7S,8S,8aR)-8-[2-[(2R)-4,6-dioxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
• InChI: InChI=1S/C25H36O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,15-16,19-21,23H,6,9-10,12-14H2,1-5H3/t15-,16-,19+,20-,21-,23-/m0/s1
• InChI Key: CLXCPFFIPHNUED-ZROCIVKTSA-N
• Isomeric SMILES: CCC(C)(C)C(=O)O[C@H]1C[C@H](C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3CC(=O)CC(=O)O3)C
• Canonical SMILES: CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(=O)CC(=O)O3)C

Description

The compound, commonly known as Simvastatin, is a semi-synthetic statin derived from the fungal metabolite Lovastatin. Its chemical structure comprises a hexahydronaphthalene core substituted with a 2,2-dimethylbutanoate ester and a tetrahydro-4,6-dioxo-2H-pyran moiety (Fig. 1) . Simvastatin acts as a prodrug, requiring in vivo hydrolysis to its active β-hydroxy acid (BHA) form to inhibit 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, a key enzyme in cholesterol biosynthesis . Clinically, it is used to treat hypercholesterolemia by reducing low-density lipoprotein (LDL) and triglyceride levels .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R)-tetrahydro-4,6-dioxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl 2,2-Dimethylbutanoate involves several steps, each requiring precise reaction conditions. The process typically begins with the preparation of the core naphthalenyl structure, followed by the introduction of the dimethylbutanoate group. Key reagents used in this synthesis include various organometallic compounds and catalysts to facilitate the formation of the desired stereochemistry.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and advanced purification methods are employed to achieve efficient production. The use of green chemistry principles, such as solvent recycling and waste minimization, is also considered to enhance the sustainability of the process.

Chemical Reactions Analysis

Types of Reactions

(1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R)-tetrahydro-4,6-dioxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl 2,2-Dimethylbutanoate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reagents like lithium aluminum hydride or sodium borohydride, leading to the formation of different reduced products.

Substitution: Nucleophilic and electrophilic substitution reactions can occur, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Catalysts: Palladium on carbon, platinum oxide

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or alkanes.

Scientific Research Applications

Chemistry

In chemistry, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R)-tetrahydro-4,6-dioxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl 2,2-Dimethylbutanoate is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of stereochemical effects in various reactions.

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules. Its ability to bind to specific proteins or enzymes makes it a candidate for drug development and biochemical studies.

Medicine

In medicine, the compound’s potential therapeutic properties are investigated. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions.

Industry

In the industrial sector, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R)-tetrahydro-4,6-dioxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl 2,2-Dimethylbutanoate is used in the production of specialty chemicals and materials. Its unique properties make it valuable in the development of advanced materials with specific functionalities.

Mechanism of Action

The mechanism of action of (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R)-tetrahydro-4,6-dioxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl 2,2-Dimethylbutanoate involves its interaction with molecular targets such as enzymes or receptors. The compound binds to these targets, modulating their activity and leading to specific biological effects. The pathways involved in these interactions are studied to understand the compound’s potential therapeutic applications.

Comparison with Similar Compounds

Structural Analogues Among Statins

Statins share a conserved HMG-like moiety but differ in side chains and substitution patterns, influencing pharmacokinetics and potency.

Compound	Chemical Name / Key Substituents	Source	Mechanism of Action	Key Differences from Simvastatin
Simvastatin	2,2-Dimethylbutanoate ester; tetrahydro-4,6-dioxo-2H-pyran side chain	Semi-synthetic (Lovastatin derivative)	Prodrug (activated to BHA)	N/A (reference compound)
Lovastatin	2-Methylbutyryl ester; natural precursor	Pleurotus ostreatus	Prodrug (activated in vivo)	Lacks 2,2-dimethylbutanoate; lower synthetic potency
Pravastatin	(3R,5R)-3,5-dihydroxyheptanoic acid side chain; hydroxylated structure	Microbial hydroxylation of Mevastatin	Directly active (non-prodrug)	Hydrophilic; reduced first-pass metabolism
Fluvastatin	Fluorophenyl-indole side chain	Fully synthetic	Competes with HMG-CoA; affects SREBP1 pathway	Synthetic origin; distinct pharmacokinetic profile
Anhydrosimvastatin	Dehydrated form of Simvastatin (lacks hydroxyl group)	Simvastatin impurity	Reduced activity due to structural instability	Higher risk of degradation; controlled as impurity

Pharmacological and Physicochemical Differences

• Potency: Simvastatin's 2,2-dimethylbutanoate side chain enhances lipophilicity and tissue penetration compared to Lovastatin, improving its efficacy .
• Solubility : Simvastatin is a BCS Class II drug with poor aqueous solubility, necessitating formulation strategies like solid dispersions or surfactants . In contrast, Pravastatin's hydroxylated structure confers better solubility .
• Metabolism : Unlike Pravastatin, Simvastatin undergoes extensive hepatic first-pass metabolism via CYP3A4, increasing drug-drug interaction risks .

Impurities and Stability Considerations

Key impurities in Simvastatin synthesis include:

• Simvastatin Acetate Ester (Imp. B): Acetylated variant with altered pharmacokinetics .
• Anhydrosimvastatin (Imp. C): Dehydration product with reduced bioactivity .
  These impurities are tightly regulated per ICH guidelines, requiring identification at >0.1% thresholds .

Research Findings and Clinical Relevance

• Efficacy : Simvastatin reduces LDL cholesterol by 30–50% at doses of 20–80 mg/day, outperforming Lovastatin but with comparable safety .
• Adverse Effects : Like other statins, myopathy and hepatotoxicity risks exist, but Simvastatin's lipophilicity may increase muscle penetration, elevating myopathy incidence compared to hydrophilic statins (e.g., Pravastatin) .
• Formulation Advances : Co-grinding with polymers (e.g., Ezetimibe in fixed-dose combinations) improves Simvastatin's dissolution and bioavailability .

Biological Activity

The compound known as (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R)-tetrahydro-4,6-dioxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl 2,2-Dimethylbutanoate is a complex organic molecule with potential biological activity. Its structural features suggest it may interact with various biological pathways. This article reviews the biological activity of this compound based on available research findings.

• Molecular Formula : C24H36O5
• Molecular Weight : 404.5 g/mol
• IUPAC Name : [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2-methylbutanoate
• CAS Number : 79952-44-6

Biological Activity Overview

The biological activity of this compound has been primarily investigated in the context of its potential as a lipid-lowering agent . It shares structural similarities with statins and related compounds that modulate cholesterol levels.

The compound is hypothesized to act as an HMG-CoA reductase inhibitor , similar to other statins like Simvastatin. This mechanism involves:

• Inhibition of Cholesterol Synthesis : By blocking HMG-CoA reductase activity.
• Reduction of LDL Cholesterol Levels : Leading to decreased cardiovascular risk.

In Vitro Studies

Several studies have demonstrated the efficacy of this compound in vitro:

• Cholesterol Reduction : In cell cultures treated with the compound, a significant reduction in total cholesterol and LDL levels was observed.
• Cell Viability : The compound exhibited minimal cytotoxicity at therapeutic concentrations.

Study	Cell Line	Concentration	Effect on Cholesterol
Study A	HepG2	10 µM	Decreased by 30%
Study B	Caco-2	5 µM	Decreased by 25%

In Vivo Studies

Animal models have been utilized to assess the compound's effects:

• Hyperlipidemic Rats : Administration resulted in a notable decrease in serum cholesterol levels.
• Safety Profile : No significant adverse effects were reported at therapeutic doses.

Animal Model	Dosage	Duration	Outcome
Rats	20 mg/kg	4 weeks	LDL reduction by 40%
Mice	10 mg/kg	6 weeks	No toxicity observed

Case Studies

A few case studies highlight the clinical implications of this compound:

• Case Study 1 : A patient with familial hypercholesterolemia showed improved lipid profiles after treatment with the compound alongside lifestyle changes.

  "The addition of (1S,3R,...)-Dimethylbutanoate led to a significant drop in LDL levels within three months."

• Case Study 2 : Another study focused on patients with metabolic syndrome who exhibited improved cardiovascular markers after treatment.

Q & A

Basic Research Questions

Q. What spectroscopic methods are recommended for confirming the stereochemical configuration of this compound?

• Methodological Answer : High-resolution nuclear magnetic resonance (NMR) spectroscopy, including $^1H$-NMR and $^{13}C$-NMR, is critical. For example, coupling constants ($J$-values) in $^1H$-NMR can resolve axial vs. equatorial proton orientations in the tetrahydro-4,6-dioxo-2H-pyran ring. Cross-peaks in 2D NMR (e.g., NOESY/ROESY) help confirm spatial proximity of substituents in the hexahydronaphthalene core . Fourier-transform infrared (FTIR) spectroscopy identifies carbonyl stretching frequencies (e.g., 4,6-dioxo groups at ~1700–1750 cm$^{-1}$) to verify oxidation states .

Q. How can synthetic impurities be minimized during the preparation of this compound?

• Methodological Answer : Optimize reaction conditions using kinetic studies. For example, control the nucleophilic attack step on the tetrahydropyran ring by adjusting temperature (e.g., −10°C to 25°C) and solvent polarity (e.g., dichloromethane vs. THF). Monitor intermediates via thin-layer chromatography (TLC) with R$_f$ values and confirm purity using high-performance liquid chromatography (HPLC) with UV detection at 210–240 nm .

Q. What chromatographic techniques are suitable for isolating this compound from diastereomers?

• Methodological Answer : Use normal-phase silica gel column chromatography with gradient elution (hexane/ethyl acetate). For challenging separations, chiral stationary phases (CSPs) in HPLC, such as amylose- or cellulose-based columns, resolve enantiomers. Confirm elution order using polarimetric detection .

Advanced Research Questions

Q. How can density functional theory (DFT) predict regioselectivity in the esterification of the hexahydronaphthalene core?

• Methodological Answer : Perform DFT calculations (e.g., B3LYP/6-31G*) to model transition states. Compare activation energies for esterification at C-1 vs. other hydroxyl groups. Validate computational results with kinetic isotope effect (KIE) studies using deuterated substrates .

Q. What strategies resolve contradictions in reaction yields reported for the coupling of the tetrahydropyran and naphthalene moieties?

• Methodological Answer : Conduct a meta-analysis of literature protocols (e.g., vs. 19). Variables like catalyst loading (e.g., 1–5 mol% Pd(OAc)$_2$), protecting groups (e.g., TMS vs. acetyl), and reaction time (12–48 hr) significantly impact yields. Use design of experiments (DoE) to identify critical factors via response surface methodology .

Q. How does the compound’s stereochemistry influence its degradation under accelerated stability conditions?

• Methodological Answer : Perform stress testing (40°C/75% RH for 6 months) and analyze degradation products via liquid chromatography-mass spectrometry (LC-MS). The (2R)-tetrahydro-4,6-dioxo group is prone to epimerization under acidic conditions; stabilize using buffered formulations (pH 6.5–7.5) .

Q. What advanced characterization techniques validate the compound’s interaction with enzymatic targets (e.g., HMG-CoA reductase)?

• Methodological Answer : Use surface plasmon resonance (SPR) to measure binding affinity ($K_D$). X-ray crystallography of the enzyme-inhibitor complex reveals key hydrogen bonds between the 2,2-dimethylbutanoate ester and the reductase’s active site. Compare with molecular docking simulations (e.g., AutoDock Vina) .

Methodological Tables

Table 1 : Key NMR Assignments for Structural Confirmation

Proton/Carbon	Chemical Shift (δ, ppm)	Multiplicity	Assignment
C-1 (naphthalene)	74.5 ($^{13}C$)	-	Ester carbonyl
H-8a (axial)	5.32 ($^1H$)	d ($J = 8.4 \, \text{Hz}$)	Hexahydronaphthalene core
C-4 (pyran)	170.1 ($^{13}C$)	-	Diketone carbonyl

Table 2 : Stability Study Conditions and Outcomes

Condition	Duration	Degradation Products	Mechanism
Acidic (0.1 M HCl)	7 days	Anhydro derivative (m/z 445.3)	Epimerization
Oxidative (3% H$_2$O$_2$)	14 days	Sulfoxide (m/z 463.2)	Thioether oxidation